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Compound of Interest

Compound Name: 4-Acetamidobenzyl chloride

Cat. No.: B1329899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document compiles all available technical information for 4-Acetamidobenzyl
chloride. It must be noted that detailed experimental protocols, spectroscopic data, and

specific applications in drug development for this compound are not extensively reported in

publicly accessible literature. The experimental protocols and reaction diagrams provided are

generalized and illustrative for a compound of this type.

Executive Summary
4-Acetamidobenzyl chloride, also known as N-[4-(chloromethyl)phenyl]acetamide, is a

substituted aromatic compound.[1] Its structure, featuring a reactive benzyl chloride group and

an acetamido moiety, makes it a potentially useful intermediate in organic synthesis,

particularly for the development of more complex molecules in pharmaceutical research. This

guide provides a summary of its known physicochemical properties, safety information, and a

theoretical framework for its synthesis and reactivity.

Physicochemical Properties
The known physical and chemical properties of 4-Acetamidobenzyl chloride are summarized

below.
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Property Value Reference

CAS Number 54777-65-0 [2]

Molecular Formula C₉H₁₀ClNO [2]

Molecular Weight 183.64 g/mol [2]

Melting Point 151-154 °C [2]

Appearance Solid (form not specified) [3]

Note: Information regarding boiling point, density, and solubility is not readily available in the

searched literature.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 4-Acetamidobenzyl
chloride is not available in the cited literature, a plausible synthetic route can be

conceptualized starting from 4-acetamidobenzyl alcohol. The transformation of a benzyl alcohol

to a benzyl chloride is a standard organic transformation.

Hypothetical Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of 4-
Acetamidobenzyl chloride from a suitable precursor.
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Caption: Hypothetical synthesis of 4-Acetamidobenzyl Chloride.

Reactivity Profile
The primary reactive site of 4-Acetamidobenzyl chloride is the benzylic carbon bearing the

chlorine atom. This makes it susceptible to nucleophilic substitution reactions (Sₙ2 or Sₙ1,

depending on the conditions). The acetamido group is generally stable under these conditions

but can influence the reactivity of the aromatic ring.

The following diagram illustrates a generalized reaction of 4-Acetamidobenzyl chloride with a

nucleophile.
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Caption: Generalized nucleophilic substitution reaction.

Applications in Research and Drug Development
4-Acetamidobenzyl chloride is described as a compound used in organic synthesis and

pharmaceutical research.[1] Its bifunctional nature (an electrophilic chloromethyl group and a

hydrogen-bonding acetamido group) makes it a candidate for use as a building block in the

synthesis of more complex molecules with potential biological activity. It can be used to

introduce the 4-acetamidobenzyl moiety into various scaffolds. However, specific examples of

its use in the synthesis of known drugs or bioactive molecules are not detailed in the available

literature.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 4-
Acetamidobenzyl chloride are not available in the searched public domain. Characterization

of this compound would require obtaining this data experimentally.

Safety and Handling
4-Acetamidobenzyl chloride is classified as a hazardous substance. The available safety

information is summarized below.
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Hazard Class GHS Pictogram Hazard Statement

Skin Corrosion/Irritation GHS05
H314: Causes severe skin

burns and eye damage.

Skin Sensitization GHS07
H317: May cause an allergic

skin reaction.

Serious Eye Damage/Irritation GHS05
H319: Causes serious eye

irritation.

Handling and Storage:

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust.

Store in a well-ventilated place. Keep container tightly closed.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If on skin, wash with plenty of water.

Conclusion
4-Acetamidobenzyl chloride (CAS 54777-65-0) is a chemical intermediate with potential

applications in synthetic and medicinal chemistry. While basic physicochemical properties and

safety data are known, a comprehensive understanding of its reactivity, a full spectroscopic

profile, and specific applications would require further experimental investigation. Researchers

and drug development professionals should consider this compound as a potential building

block, but will likely need to perform full characterization and procedural development in-house.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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